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Compound of Interest

Compound Name: Iprauntf2

Cat. No.: B3005505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iprauntf2, chemically known as [1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene]

[bis(trifluoromethanesulfonyl)imide]gold(I), is a prominent member of the N-heterocyclic

carbene (NHC) gold(I) catalyst family. It is a white, air- and moisture-stable solid, which makes

it a convenient and highly effective catalyst for a variety of organic transformations. Its robust

nature and high catalytic activity have positioned it as a valuable tool in modern synthetic

chemistry, particularly in the construction of complex molecular architectures. This guide

provides an in-depth overview of the Iprauntf2 gold catalyst, focusing on its catalytic activity,

experimental protocols, and mechanistic pathways.

Chemical Structure and Properties:

Systematic Name: [1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene]

[bis(trifluoromethanesulfonyl)imide]gold(I)

Common Name: Iprauntf2

CAS Number: 951776-24-2

Molecular Formula: C₂₉H₃₇AuF₆N₃O₄S₂

Appearance: Colorless to pale yellow solid
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Solubility: Soluble in organic solvents such as chloroform, dichloromethane, and toluene.

Catalytic Activity: Quantitative Data
Iprauntf2 has demonstrated high efficiency in a range of gold-catalyzed reactions. The

following tables summarize its performance in key transformations, providing data on reaction

yields, times, and catalyst loading.

Table 1: Gold-Catalyzed Synthesis of Dihydroindeno[2,1-b]thiochromene Derivatives

Entry Catalyst (mol%) Time (min) Yield (%)

1
Ph₃PAuCl / AgOTf

(2.5)
30 95

2
JohnphosAuCl /

AgOTf (2.5)
30 96

3
XPhosAuCl / AgOTf

(2.5)
30 98

4 IPrAuCl / AgOTf (2.5) 30 99

5 Iprauntf2 (2.5) 30 99

Reaction conditions: Substrate (0.1 mmol) and catalyst in DCM (0.4 mL) at room temperature.

Table 2: Gold-Catalyzed Tandem Cycloisomerization/Dimerization of Homopropargyl

Sulfonamides

Entry
Catalyst
(mol%)

Additive Time (h) Yield (%)

1 Ph₃PAuCl (5) MsOH (5 mol%) 24 25

2 IPrAuCl (5) MsOH (5 mol%) 12 85

3 Iprauntf2 (2.5) MsOH (5 mol%) 5 92

4 Iprauntf2 (2.5) - 12 65
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Reaction conditions: Substrate (0.1 mmol), catalyst, and additive in DCE (1.0 mL) at room

temperature.

Experimental Protocols
Synthesis of Iprauntf2 Gold Catalyst
This protocol describes the synthesis of Iprauntf2 from its precursor, [1,3-Bis(2,6-

diisopropylphenyl)imidazol-2-ylidene]gold(I) chloride (IPrAuCl).

Materials:

IPrAuCl

Silver bis(trifluoromethanesulfonyl)imide (AgNTf₂)

Dichloromethane (DCM)

Pentane

Celite

Procedure:

To a solution of AgNTf₂ (1.03 g, 2.65 mmol) in DCM (30 mL), add IPrAuCl (1.65 g, 2.65

mmol).[1]

Stir the resulting mixture at room temperature for 4 hours.[1]

Filter the mixture through a pad of Celite, and wash the Celite pad with additional DCM.[1]

Reduce the volume of the filtrate under reduced pressure.[1]

Add pentane to the concentrated solution to precipitate a white solid.[1]

Filter the solid and dry it under high vacuum to yield Iprauntf2 as a white solid (2.03 g, 88%

yield).[1]
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Representative Catalytic Reaction: Cycloisomerization
of an En-yne
This protocol provides a general procedure for the Iprauntf2-catalyzed cycloisomerization of a

1,6-enyne.

Materials:

1,6-enyne substrate

Iprauntf2

Dichloromethane (DCM)

Triethylamine

Silica gel for column chromatography

Procedure:

To a stirred solution of the 1,6-enyne (0.4 mmol) in DCM (4 mL) at room temperature, add

Iprauntf2 (0.008 mmol, 2 mol%).

Stir the reaction mixture at room temperature and monitor its progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by adding a drop of triethylamine.

Concentrate the solution in vacuo.

Purify the crude product by column chromatography on silica gel to obtain the desired

cycloisomerized product.

Catalytic Mechanisms and Pathways
The catalytic prowess of Iprauntf2 stems from the ability of the gold(I) center to act as a soft,

carbophilic π-acid, activating alkynes and allenes towards nucleophilic attack. Below are

representations of key catalytic cycles.
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Cycloisomerization of o-(Alkynyl)styrenes
The following diagram illustrates the proposed mechanism for the Iprauntf2-catalyzed

cycloisomerization of an o-(alkynyl)styrene to form an indeno[1,2-b]thiochromene derivative.

The reaction proceeds through the formation of a key cyclopropyl gold carbene intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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